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Is Essential

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: VX-150

Cat. No.: B15590537

The term "VX-150" is not a standard chemical identifier and can lead to confusion between two
vastly different substances with critically different safety protocols. Before proceeding, it is
imperative to verify the exact identity of the chemical you are handling, primarily through its
Chemical Abstracts Service (CAS) number.

e If you are handling the nerve agent VX (CAS 50782-69-9), you are working with one of the
most toxic chemical warfare agents known.[1] Handling this substance requires the highest
level of personal protective equipment and takes place under strict, regulated protocols
managed by specialized entities. The information provided in Section 1 is for awareness and
emergency preparedness reference only.

e If you are handling the research chemical VX-150 (CAS 1793080-72-4), you are working with
a NaV1.8 inhibitor used for pain research.[2] While this substance has hazards, the required
PPE and handling procedures are aligned with standard laboratory protocols for hazardous
compounds, which are detailed in Section 2.

Misidentification of these substances can have catastrophic consequences. Assume nothing
and verify the CAS number before any handling.

Section 1: Personal Protective Equipment for Nerve
Agent VX (CAS 50782-69-9)
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VX is an extremely toxic organophosphate nerve agent.[3] It is an odorless and tasteless,
amber-colored, oily liquid that is slow to evaporate, making it a persistent threat on surfaces.|[1]
[4] Exposure through skin contact, inhalation, or ingestion can cause convulsions, loss of
consciousness, and death from respiratory failure within minutes.[5] As little as one drop on the
skin can be fatal.[1]

Data Presentation: PPE and Exposure Limits

Parameter Specification Source(s)

o One of the most toxic known
Toxicity , [1]
chemical warfare agents.

Physical Form Amber-colored, oily liquid. [1]

Odor Odorless. [1]

] Skin contact, inhalation, eye
Primary Routes of Exposure ] ) [1]
contact, ingestion.

NIOSH/OSHA Exposure Limits ~ Not established/determined. [1]

Historical TLV 0.00001 mg/m3 [6]
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PPE Level Description Source(s)

The highest level of
respiratory, skin, and eye
protection is required. This is

) mandatory when the

Level A Protection _ _ [11[7]

contaminant is unknown or
when concentrations are
above Immediately Dangerous

to Life or Health (IDLH) levels.

NIOSH-certified Chemical,
Biological, Radiological,
) ) Nuclear (CBRN) Self-
Respiratory Protection ) ) [1][5]
Contained Breathing
Apparatus (SCBA) with

positive pressure.

) ) Fully encapsulating, chemical-
Protective Suit ] ] ] [7]
resistant, vapor-tight suit.

Chemical-protective gloves
Gloves [5]
(e.g., Butyl rubber).

Boots Chemical-resistant boots. [7]

Operational and Disposal Plans

Immediate Safety & Decontamination Protocol:
» Evacuate the Area: Immediately remove all personnel from the contaminated zone.

+ Remove from Source: The first priority for any exposed individual is immediate removal from
the source of exposure.[1]

e Decontamination: Skin must be decontaminated within minutes of exposure.[5]

o Remove all contaminated clothing and double-bag it.[5][8]
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o Wash the entire body and hair with soap and water or a 0.5% hypochlorite solution,
followed by a water rinse.[5]

o Flush exposed eyes with plain water or saline for 5 to 10 minutes.[1][5]

o Specialized products like Reactive Skin Decontamination Lotion (RSDL) may also be
used.[9][10]

o Administer Antidotes: If symptoms appear (e.g., localized sweating, muscular twitching),
approved antidotes such as atropine and pralidoxime chloride (2-PAM) must be administered
immediately, often via an auto-injector.[3][5][8] This is a medical procedure to be performed
by trained personnel.

Disposal Plan:

The disposal of VX nerve agent is a highly regulated, large-scale operation that is not
performed in a standard laboratory setting. Historically, this has been managed by government
bodies like the U.S. Army Chemical Materials Agency.[11] Methods have included neutralization
(hydrolysis with sodium hydroxide) and incineration at specialized facilities.[12] The entire U.S.
stockpile of VX was declared destroyed in 2022.[13] Any discovery of VX would constitute a
major emergency requiring immediate notification of law enforcement and hazardous materials
response teams.

Visualization: Emergency Response Workflow for VX
Nerve Agent Exposure
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Caption: Emergency response workflow for a suspected VX nerve agent exposure.
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Section 2: Personal Protective Equipment for VX-
150 (CAS 1793080-72-4)

VX-150 is an orally active, highly selective NaV1.8 inhibitor investigated for pain indications.[2]
It is a laboratory chemical and, while hazardous, does not possess the extreme toxicity of the
nerve agent VX. The following guidance is based on its Safety Data Sheet (SDS).[14]

Data Presentation: PPE and Hazard Information

Parameter Specification Source(s)
Chemical Name VX-150 [14]
Formula C21H17F4N207P [14]

H302: Harmful if swallowed.

- H315: Causes skin irritation.
Identified Hazards ) [14]
H319: Causes serious eye

irritation.
Signal Word Warning [14]
PPE Type Specification Source(s)
Hand Protection Wear protective gloves. [14]

) Wear eye protection/face
Eye/Face Protection _ [14]
protection.

Skin/Body Protection Wear protective clothing. [14]

Use only in areas with
appropriate exhaust

Ventilation pp. p. ) [14]
ventilation. Avoid dust and

aerosol formation.

Operational and Disposal Plans

Experimental Protocol: Safe Handling
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» Engineering Controls: Handle the substance in a well-ventilated area, preferably within a
chemical fume hood to avoid inhalation of dust or aerosols.[14]

» Personal Protective Equipment: Before handling, don all required PPE: a lab coat, safety
glasses or goggles, and appropriate chemical-resistant gloves.[14]

e Hygiene: Do not eat, drink, or smoke in the handling area. Wash hands thoroughly after
handling the material.[14]

o Storage: Store in a tightly sealed container in a cool, dry place as recommended. For stock
solutions, storage at -80°C or -20°C is advised for specific durations.[2]

First Aid and Spill Response:

o Eye Contact: Immediately rinse cautiously with water for several minutes. Remove contact
lenses if present and easy to do. Continue rinsing.[14]

o Skin Contact: Take off contaminated clothing. Wash the affected area with plenty of soap and
water.[14]

¢ Ingestion: Rinse mouth. Do not induce vomiting. Seek medical attention.[14]

o Spill Cleanup: For spills, absorb the solution with an inert, liquid-binding material (e.qg.,
diatomite). Decontaminate surfaces by scrubbing with alcohol. Collect contaminated material
for proper disposal.[14]

Disposal Plan:

Dispose of the contents and container in accordance with all local, state, and federal
regulations for chemical waste.[14] This typically involves collecting the waste in a designated,
sealed container and arranging for pickup by a certified hazardous waste disposal company.

Visualization: Standard Laboratory Handling of VX-150

© 2025 BenchChem. All rights reserved. 7/10 Tech Support


https://file.medchemexpress.com/batch_PDF/HY-139346/VX-150-SDS-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-139346/VX-150-SDS-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-139346/VX-150-SDS-MedChemExpress.pdf
https://www.medchemexpress.com/vx-150.html
https://file.medchemexpress.com/batch_PDF/HY-139346/VX-150-SDS-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-139346/VX-150-SDS-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-139346/VX-150-SDS-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-139346/VX-150-SDS-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-139346/VX-150-SDS-MedChemExpress.pdf
https://www.benchchem.com/product/b15590537?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15590537?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“G“@ Safety Operating Guide

Check Availability & Pricing

Preparation

Review Safety Data Sheet (SDS)

Prepare Ventilated Work Area

(Fume Hood)

Don Required PPE
(Gloves, Goggles, Lab Coat)

Weigh/Measure Compound

Perform Experimental Procedure

Store Properly in
Sealed Container

Post-Handling
y

Clean Work Area

'

Dispose of Waste Properly

'

Remove PPE

'

Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Standard workflow for the safe handling of research chemical VX-150.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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